3-methoxy-1-methyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H18N6O2/c1-21-10-13(16(20-21)24-3)15(23)18-9-12-7-14(19-22(12)2)11-5-4-6-17-8-11/h4-8,10H,9H2,1-3H3,(H,18,23)
• InChI Key: DBDFDIGKJZLYTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NCC2=CC(=NN2C)C3=CN=CC=C3
• Molecular Formula: C16H18N6O2
• Molecular Weight: 326.35 g/mol
• CAS No.: 2034278-30-1

Description

3-methoxy-1-methyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H18N6O2 and its molecular weight is 326.36. The purity is usually 95%.
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Scientific Research Applications

Discovery of Novel ATM Inhibitors

A study by Degorce et al. (2016) highlighted the discovery of a novel series of 3-quinoline carboxamides as potent and selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase. These compounds, including potent inhibitors like "6-[6-(methoxymethyl)-3-pyridinyl]-4-{[(1R)-1-(tetrahydro-2H-pyran-4-yl)ethyl]amino}-3-quinolinecarboxamide", were optimized for oral administration and demonstrated efficacy in disease-relevant models. This research underscores the potential of structurally complex carboxamides in targeting specific kinases for therapeutic purposes. The findings can be explored for parallels in the design and application of "3-methoxy-1-methyl-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-1H-pyrazole-4-carboxamide" in kinase inhibition and cancer therapy Degorce et al., 2016.

Synthesis and Characterization of Pyrazole Derivatives

Hassan et al. (2014) reported the synthesis, characterization, and in vitro cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These compounds, including "5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides", were evaluated against Ehrlich Ascites Carcinoma (EAC) cells. This study provides insights into the synthetic routes and potential biological activities of pyrazole derivatives, which could be relevant for the development of "this compound" as a bioactive molecule Hassan et al., 2014.

Pyrazoline Kinetics and Pyrolysis

Mcgreer and Masters (1969) investigated the kinetics and product distribution for the pyrolysis of deuterated 1-pyrazolines, including "3-methyl-3-carbo-methoxy-1-pyrazoline". This research provides valuable information on the thermal stability and decomposition pathways of pyrazoline compounds, which could be applicable to understanding the physical and chemical properties of "this compound" under various conditions Mcgreer & Masters, 1969.